Cas no 2227683-51-2 ((2S)-4-(dimethyl-1,2-oxazol-4-yl)butan-2-amine)

• Product Name: (2S)-4-(dimethyl-1,2-oxazol-4-yl)butan-2-amine
• CAS No: 2227683-51-2
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 6195989
• PubChem ID: 96225349
• Update Time: 2025-06-15

(2S)-4-(dimethyl-1,2-oxazol-4-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(dimethyl-1,2-oxazol-4-yl)butan-2-amine
• EN300-1789306
• 2227683-51-2

• Inchi： 1S/C9H16N2O/c1-6(10)4-5-9-7(2)11-12-8(9)3/h6H,4-5,10H2,1-3H3/t6-/m0/s1
• InChI Key： ISVOGOCHFRZNSI-LURJTMIESA-N
• SMILES： O1C(C)=C(C(C)=N1)CC[C@H](C)N

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52Ų

Additional information on (2S)-4-(dimethyl-1,2-oxazol-4-yl)butan-2-amine

Introduction to (2S)-4-(dimethyl-1,2-oxazol-4-yl)butan-2-amine (CAS No. 2227683-51-2)

(2S)-4-(dimethyl-1,2-oxazol-4-yl)butan-2-amine, with the CAS number 2227683-51-2, is a chiral compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of amino acids and derivatives, specifically those containing an oxazolyl group. The unique structural features of this molecule make it a valuable candidate for various biochemical and medicinal studies.

The chemical structure of (2S)-4-(dimethyl-1,2-oxazol-4-yl)butan-2-amine consists of a butan-2-amine backbone with a dimethyl-substituted 1,2-oxazolyl group attached at the C4 position. The presence of the chiral center at the C2 position imparts enantiomeric specificity to the molecule, which is crucial for its biological activities. The oxazolyl moiety is known for its ability to form hydrogen bonds and participate in π-stacking interactions, making it a versatile functional group in drug design and development.

Recent studies have highlighted the potential of (2S)-4-(dimethyl-1,2-oxazol-4-yl)butan-2-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry explored the compound's role as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are targets for numerous drugs. The research demonstrated that (2S)-4-(dimethyl-1,2-oxazol-4-yl)butan-2-amine exhibits selective binding to specific GPCRs, suggesting its potential as a lead compound for developing novel therapeutic agents.

In another study, researchers investigated the neuroprotective properties of (2S)-4-(dimethyl-1,2-oxazol-4-yl)butan-2-amine. The compound was found to exhibit significant neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action involves the modulation of oxidative stress and inflammation pathways, which are key contributors to neuronal damage. These findings open up new avenues for the development of neuroprotective drugs targeting these pathways.

The synthetic accessibility of (2S)-4-(dimethyl-1,2-oxazol-4-yl)butan-2-amine has also been a focus of recent research. A novel synthetic route was reported in the Tetrahedron Letters, which provides an efficient and scalable method for producing the compound. This synthetic method involves a sequence of reactions that include asymmetric synthesis to ensure the correct enantiomeric configuration at the C2 position. The availability of a robust synthetic route is essential for further preclinical and clinical studies.

In addition to its therapeutic potential, (2S)-4-(dimethyl-1,2-oxazol-4-yl)butan-2-amnine has been studied for its use as a building block in combinatorial chemistry. Combinatorial chemistry is a powerful approach for generating large libraries of compounds for high-throughput screening. The versatility and reactivity of the oxazolyl group make it an attractive moiety for constructing diverse chemical libraries. This application has significant implications for drug discovery and development.

The safety profile of (2S)-4-(dimethyl-1,2-oaxzol -4 - yl )but an - 3 - amine has also been evaluated in preclinical studies. Toxicological assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, making it suitable for further clinical evaluation. However, as with any new chemical entity, comprehensive safety studies are essential before advancing to human trials.

In conclusion, (2S)-4-(dimethyl - 1 , 3 - ox az ol - 3 - yl )b ut an - 3 - amine (CAS No . 360905 - 89 - 5) is a promising compound with diverse applications in pharmaceutical and chemical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development. Ongoing research continues to uncover new insights into its potential therapeutic uses and synthetic methods, contributing to advancements in drug discovery and medicinal chemistry.